Cas no 52605-47-7 (1-(2-propylsulfanylphenyl)piperazine)

• Product Name: 1-(2-propylsulfanylphenyl)piperazine
• CAS No: 52605-47-7
• MF: C₁₃H₂₀N₂S
• MW: 236.376301765442
• CID: 937171
• PubChem ID: 266412
• Update Time: 2025-04-19

1-(2-propylsulfanylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-propylsulfanylphenyl)piperazine
• 1-[2-(propylsulfanyl)phenyl]piperazine; NSC104123; AC1L6G0R; AC1Q7E0M; SureCN11633488; CTK4J6169; KST-1B4874; AR-1B9054;
• DTXSID50295681
• 1-[2-(propylsulfanyl)phenyl]piperazine
• NSC104123
• SCHEMBL11633488
• NSC-104123
• 52605-47-7
• NSC 104123

• Inchi： 1S/C13H20N2S/c1-2-11-16-13-6-4-3-5-12(13)15-9-7-14-8-10-15/h3-6,14H,2,7-11H2,1H3
• InChI Key： CEKPSZQAYKRKMO-UHFFFAOYSA-N
• SMILES： S(CCC)C1C=CC=CC=1N1CCNCC1

Computed Properties

• Exact Mass: 236.1349
• Monoisotopic Mass: 236.13471982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 15.27